Cas no 1565110-22-6 (5-(difluoromethyl)-4-propyl-4H-1,2,4-triazole-3-sulfonyl chloride)

• Product Name: 5-(difluoromethyl)-4-propyl-4H-1,2,4-triazole-3-sulfonyl chloride
• CAS No: 1565110-22-6
• MF: C₆H₈ClF₂N₃O₂S
• MW: 259.661425590515
• CID: 5295999
• PubChem ID: 104019635
• Update Time: 2025-07-02

5-(difluoromethyl)-4-propyl-4H-1,2,4-triazole-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1565110-22-6
• EN300-782736
• 5-(difluoromethyl)-4-propyl-4H-1,2,4-triazole-3-sulfonyl chloride

• Inchi： 1S/C6H8ClF2N3O2S/c1-2-3-12-5(4(8)9)10-11-6(12)15(7,13)14/h4H,2-3H2,1H3
• InChI Key： QOCXQCMBWZVGHP-UHFFFAOYSA-N
• SMILES： ClS(C1=NN=C(C(F)F)N1CCC)(=O)=O

Computed Properties

• Exact Mass: 258.9993817g/mol
• Monoisotopic Mass: 258.9993817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 73.2Ų

Additional information on 5-(difluoromethyl)-4-propyl-4H-1,2,4-triazole-3-sulfonyl chloride

Research Brief on 5-(Difluoromethyl)-4-propyl-4H-1,2,4-triazole-3-sulfonyl Chloride (CAS: 1565110-22-6)

The compound 5-(difluoromethyl)-4-propyl-4H-1,2,4-triazole-3-sulfonyl chloride (CAS: 1565110-22-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, reactivity, and biological relevance.

Recent studies have highlighted the versatility of 5-(difluoromethyl)-4-propyl-4H-1,2,4-triazole-3-sulfonyl chloride as a key intermediate in the synthesis of sulfonamide-based compounds. Sulfonamides are well-known for their broad-spectrum biological activities, including antimicrobial, antiviral, and anticancer properties. The presence of the difluoromethyl group in this compound enhances its metabolic stability and lipophilicity, making it a promising candidate for the development of novel therapeutics.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient synthesis of 5-(difluoromethyl)-4-propyl-4H-1,2,4-triazole-3-sulfonyl chloride via a multi-step reaction sequence starting from commercially available precursors. The researchers optimized the reaction conditions to achieve high yields and purity, which is critical for its application in pharmaceutical development. The compound's reactivity with various nucleophiles was also explored, revealing its potential for generating diverse sulfonamide derivatives.

In another groundbreaking study, researchers investigated the biological activity of sulfonamide derivatives synthesized from 5-(difluoromethyl)-4-propyl-4H-1,2,4-triazole-3-sulfonyl chloride. The results indicated potent inhibitory effects against several enzyme targets, including carbonic anhydrases and proteases, which are implicated in various diseases. The difluoromethyl group was found to play a crucial role in enhancing the binding affinity and selectivity of these inhibitors.

Furthermore, computational studies have provided insights into the molecular interactions of 5-(difluoromethyl)-4-propyl-4H-1,2,4-triazole-3-sulfonyl chloride with biological targets. Molecular docking simulations revealed favorable binding modes, supporting its potential as a scaffold for designing enzyme inhibitors. These findings are particularly relevant for the development of targeted therapies for conditions such as cancer and infectious diseases.

Despite these promising results, challenges remain in the large-scale production and formulation of 5-(difluoromethyl)-4-propyl-4H-1,2,4-triazole-3-sulfonyl chloride. Current research efforts are focused on addressing these issues, with an emphasis on green chemistry approaches to minimize environmental impact. Additionally, further in vivo studies are needed to evaluate the pharmacokinetics and safety profile of this compound and its derivatives.

In conclusion, 5-(difluoromethyl)-4-propyl-4H-1,2,4-triazole-3-sulfonyl chloride represents a valuable building block in medicinal chemistry, with significant potential for the development of new therapeutic agents. Ongoing research is expected to uncover additional applications and optimize its synthetic pathways, paving the way for its integration into drug discovery pipelines.